2-(pyridin-3-yloxy)-5-(trifluoromethyl)pyridine

• IUPAC Name: 2-pyridin-3-yloxy-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C11H7F3N2O/c12-11(13,14)8-3-4-10(16-6-8)17-9-2-1-5-15-7-9/h1-7H
• InChI Key: WPGOTUPBJBQSRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)OC2=NC=C(C=C2)C(F)(F)F
• Molecular Formula: C11H7F3N2O
• Molecular Weight: 240.18 g/mol

Description

Synthesis Analysis

This involves understanding the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

This involves studying the spatial arrangement of atoms in the compound and the chemical bonds that hold the atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound undergoes. It includes understanding the reactants, products, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, density, and reactivity.

Mechanism of Action

If the compound is a drug or an enzyme, the mechanism of action describes how the compound produces its effect at the molecular level.

Safety and Hazards

This involves understanding the safety measures that need to be taken while handling the compound and the possible hazards that the compound can cause. Material Safety Data Sheets (MSDS) are often referred to for this information.

Future Directions

This involves understanding the current state of research involving the compound and the potential future applications or studies that could be conducted.